Cas no 796972-99-1 (2-[(2-hydroxyethyl)amino]-3-nitrobenzonitrile)
796972-99-1 structure
Product Name:2-[(2-hydroxyethyl)amino]-3-nitrobenzonitrile
CAS No:796972-99-1
MF:C9H9N3O3
MW:207.186061620712
CID:2140125
PubChem ID:11447095
Update Time:2025-04-21
2-[(2-hydroxyethyl)amino]-3-nitrobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-[(2-hydroxyethyl)amino]-3-nitrobenzonitrile
- DB-329723
- 796972-99-1
- ZVKUYUWFYVJHPO-UHFFFAOYSA-N
- SCHEMBL307109
-
- Inchi: 1S/C9H9N3O3/c10-6-7-2-1-3-8(12(14)15)9(7)11-4-5-13/h1-3,11,13H,4-5H2
- InChI Key: ZVKUYUWFYVJHPO-UHFFFAOYSA-N
- SMILES: OCCNC1C(C#N)=CC=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 207.06439116Da
- Monoisotopic Mass: 207.06439116Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 102Ų
2-[(2-hydroxyethyl)amino]-3-nitrobenzonitrile Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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